Cas no 781646-88-6 (Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form)

• Product Name: Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form
• CAS No: 781646-88-6
• MF: C₂₈H₅₀O₅
• MW: 466.693609714508
• CID: 6759392
• Update Time: 2024-03-03

Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form Chemical and Physical Properties

Names and Identifiers

• 781646-88-6
• Ergostane-3,6,15,24,28-pentol; (3β,5α,6α,15β,24S)-form

• Inchi： 1S/C28H50O5/c1-16(2)28(33,15-29)11-6-17(3)21-14-24(32)25-19-13-23(31)22-12-18(30)7-9-26(22,4)20(19)8-10-27(21,25)5/h16-25,29-33H,6-15H2,1-5H3
• InChI Key： URQOCKLOSGLGQT-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)C(O)C3)C)C(O)C1)C)C)(CO)O)C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• XLogP3: 4.813

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pentahydroxy bile acids, alcohols and derivatives